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Compound of Interest

Compound Name: UBP296

CAS No.: 745055-86-1

Cat. No.: B1662302

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of UBP296, a potent and selective

antagonist of the kainate subtype of ionotropic glutamate receptors. Designed for researchers,

scientists, and professionals in drug development, this document delves into the chemical

structure, physicochemical and pharmacological properties, and key experimental findings

related to this significant compound.

Chemical Structure and Physicochemical Properties
UBP296, with the IUPAC name (RS)-1-(2-Amino-2-carboxyethyl)-3-(2-

carboxybenzyl)pyrimidine-2,4-dione, is a derivative of willardiine.[1][2][3][4] Its chemical

structure is characterized by a pyrimidine-2,4-dione core with two key substituents that

contribute to its selective binding to kainate receptors.

Table 1: Physicochemical Properties of UBP296
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Property Value Source

IUPAC Name

(RS)-1-(2-Amino-2-

carboxyethyl)-3-(2-

carboxybenzyl)pyrimidine-2,4-

dione

[1]

SMILES

O=C1N(CC2=CC=CC=C2C(O)

=O)C(C=CN1CC(N)C(O)=O)=

O

[1]

Chemical Formula C15H15N3O6 [1][2][4]

Molecular Weight 333.30 g/mol [1][2][4]

CAS Number 745055-86-1 [1][2][4]

Purity ≥98% [2][3]

Solubility

Soluble to 10 mM in 1eq.

NaOH with gentle warming and

to 10 mM in DMSO.

[2]

Appearance
Not specified in provided

search results.

Storage Store at room temperature. [2]

Pharmacological Properties and Mechanism of
Action
UBP296 is a selective antagonist for GluK1 (formerly GluR5) subunit-containing kainate

receptors.[2][3][4] Its mechanism of action involves the inhibition of receptor activity by blocking

the binding of the excitatory neurotransmitter glutamate.[1] This targeted action makes UBP296
a valuable tool for studying the physiological and pathological roles of GluK1-containing kainate

receptors.

Table 2: Pharmacological Profile of UBP296
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Parameter Value Target Source

IC50 ~43 nM GluK1 [1]

Apparent KD 1.09 μM
GluK1-containing

kainate receptors
[2][3]

Selectivity

~90-fold selectivity

over AMPA receptors

and recombinant

hGluK2 (hGluR6) and

GluK5 (KA2)

containing kainate

receptors.

AMPA, hGluK2, GluK5 [2][3]

Activity at other

receptors

Little or no action at

NMDA or group I

mGlu receptors.

NMDA, group I mGlu [2][3]

Key Experiments and Methodologies
The characterization of UBP296 has been established through a series of key experiments that

have elucidated its potency, selectivity, and functional effects.

Radioligand Displacement Binding Studies
Objective: To determine the binding affinity of UBP296 for various kainate receptor subunits.

Methodology:

Preparation of membranes: Membranes from cells expressing human kainate receptor

subunits (GluK1, GluK2, GluK5) were prepared.

Radioligand: [3H]kainate was used as the radioligand.

Assay: The ability of UBP296 and its analogues to displace [3H]kainate binding from the

receptor subunits was measured.
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Data Analysis: IC50 values, the concentration of the competing ligand that displaces 50% of

the specific binding of the radioligand, were calculated.

Key Finding: The willardiine analogues, including UBP296, displaced [3H]kainate binding with

IC50 values >100 µM at rat GluK6, GluK2, or GluK6/GluK2, demonstrating its selectivity for

GluK1.[5]

Calcium Influx Assays
Objective: To assess the functional antagonist activity of UBP296 at kainate receptors.

Methodology:

Cell lines: Cells expressing human kainate receptor subunits in homomeric or heteromeric

forms were used.

Stimulation: Glutamate was used to induce calcium influx through the kainate receptors.

Measurement: The change in intracellular calcium concentration in the presence and

absence of UBP296 was measured using a fluorescent calcium indicator.

Data Analysis: The concentration-dependent inhibition of glutamate-induced calcium influx by

UBP296 was determined.

Key Finding: UBP296 selectively depressed glutamate-induced calcium influx in cells

containing the GluK5 (now referred to as GluK1) subunit.[5]

Electrophysiological Recordings in Hippocampal Slices
Objective: To investigate the effect of UBP296 on synaptic transmission and plasticity.

Methodology:

Slice Preparation: Acute hippocampal slices were prepared from rats.

Recording: Field excitatory postsynaptic potentials (fEPSPs) were recorded in the CA3

region of the hippocampus.
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Drug Application: The effects of the selective kainate receptor agonist ATPA and UBP296 on

synaptic transmission were examined. The impact of UBP296 on the induction of long-term

potentiation (LTP) at the mossy fiber-CA3 synapse was also investigated.

Data Analysis: Changes in the amplitude and slope of the fEPSPs were measured to

quantify the effects of the applied compounds.

Key Findings:

UBP296 reversibly blocked ATPA-induced depressions of synaptic transmission.[6]

UBP296 completely blocked the induction of mossy fiber LTP in a medium containing 2 mM

Ca2+, but not 4 mM Ca2+.[5] These findings provide further evidence for the involvement of

GluK1-containing kainate receptors in this form of synaptic plasticity.[5]

Signaling Pathways and Experimental Workflows
To visualize the interactions and processes described, the following diagrams are provided in

the DOT language.
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Caption: Mechanism of action of UBP296 as a kainate receptor antagonist.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1662302/docs?utm_src=pdf-body#unraveling-ubp296-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1662302/docs?utm_src=pdf-body#unraveling-ubp296-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1662302/docs?utm_src=pdf-body#unraveling-ubp296-a-technical-guide-for-researchers
https://www.medchemexpress.com/ubp296.html
https://www.benchchem.com/product/b1662302/docs?utm_src=pdf-body#unraveling-ubp296-a-technical-guide-for-researchers
https://reagents.alfa-chemistry.com/article/characterisation-of-ubp296-a-novel-potent-and-selective-kainate-receptor-antagonist
https://reagents.alfa-chemistry.com/article/characterisation-of-ubp296-a-novel-potent-and-selective-kainate-receptor-antagonist
https://www.benchchem.com/product/b1662302/docs?utm_src=pdf-body-img#unraveling-ubp296-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1662302/docs?utm_src=pdf-body#unraveling-ubp296-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Rat
Hippocampal Slices

Record Baseline fEPSPs
in Mossy Fiber Pathway

Induce LTP
(High-Frequency Stimulation) Apply UBP296

Record Post-LTP fEPSPs

Analyze and Compare
LTP Induction

Induce LTP in
Presence of UBP296

Record Post-LTP fEPSPs
with UBP296

Click to download full resolution via product page

Caption: Experimental workflow for investigating the effect of UBP296 on mossy fiber LTP.

Conclusion
UBP296 stands out as a potent and selective antagonist of GluK1-containing kainate

receptors. Its well-characterized pharmacological profile and demonstrated effects on synaptic

plasticity make it an indispensable tool for neuropharmacological research. The detailed

methodologies and findings presented in this guide offer a solid foundation for future

investigations into the roles of kainate receptors in neurological function and disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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